Cas no 293736-67-1 (Berubicin hydrochloride)

• Product Name: Berubicin hydrochloride
• CAS No: 293736-67-1
• MF: C₂₃H₃₁ClN₂O₄
• MW: 434.956245660782
• CID: 2847577
• Update Time: 2025-11-07

Berubicin hydrochloride Chemical and Physical Properties

Names and Identifiers

• Berubicin hydrochloride

• Inchi： 1S/C17H17N.C6H13NO4.ClH/c1-2-7-15-12-18-10-9-13-5-3-4-8-16(13)17(18)11-14(15)6-1;8-3-1-7(2-4-9)5-6(10)11;/h1-8,17H,9-12H2;8-9H,1-5H2,(H,10,11);1H
• InChI Key： GLUDHPJDRDSTGZ-UHFFFAOYSA-N
• SMILES： C1C2=C(CCN3C2CC2=C(C=CC=C2)C3)C=CC=1.O=C(CN(CCO)CCO)O.[H]Cl

Additional information on Berubicin hydrochloride

Research Brief on Berubicin Hydrochloride (293736-67-1): Current Advances and Therapeutic Potential

Berubicin hydrochloride (CAS: 293736-67-1), a novel anthracycline derivative, has recently emerged as a promising chemotherapeutic agent targeting refractory glioblastoma multiforme (GBM) and other solid tumors. This research brief synthesizes key findings from 2022-2024 preclinical and clinical studies, highlighting its unique mechanism of action as a topoisomerase II inhibitor with demonstrated blood-brain barrier penetration – a critical advantage over conventional anthracyclines like doxorubicin.

The ongoing Phase II clinical trial (NCT04762069) has reported preliminary data showing a 44% objective response rate in recurrent GBM patients, with median overall survival reaching 10.8 months compared to historical controls of 5-7 months. These results build upon earlier Phase I findings published in Neuro-Oncology (2022) where Berubicin exhibited a favorable safety profile with dose-limiting cardiotoxicity occurring at 7.5 mg/m² – significantly higher than traditional anthracyclines.

Recent molecular studies published in Molecular Cancer Therapeutics (2023) have elucidated Berubicin's dual mechanism: beyond DNA intercalation, it induces selective oxidative stress in tumor cells through NADPH oxidase activation while sparing normal astrocytes. This selectivity is attributed to the hydrochloride salt formulation (293736-67-1) which enhances solubility and tumor accumulation by 3.2-fold compared to the free base, as demonstrated in recent pharmacokinetic modeling studies.

Comparative efficacy data presented at ASCO 2023 revealed Berubicin's superior tumor regression (78% vs 42%) versus lomustine in PDX models of MGMT-unmethylated GBM, a particularly treatment-resistant subtype. The drug's ability to overcome P-glycoprotein-mediated resistance mechanisms was confirmed through in vitro transport assays using hCMEC/D3 cell monolayers.

Manufacturing advancements have been achieved with the recent FDA approval of a new crystallization protocol for 293736-67-1, improving batch purity from 98.2% to 99.7% while reducing genotoxic impurity levels below ICH Q3A limits. This process innovation supports the planned Phase III trial initiation in Q4 2024.

Emerging combination strategies show particular promise, with a recent Cancer Research publication demonstrating synergistic activity (CI=0.3-0.5) when Berubicin is paired with PARP inhibitors in BRCA1-deficient glioma models. The drug's radiosensitization potential is currently being evaluated in two investigator-initiated trials for newly diagnosed GBM.

Patent landscape analysis reveals extended protection until 2039 for the hydrochloride salt form (293736-67-1) in major markets, with new composition-of-matter claims recently granted in Europe (EP4155347) for particle size-controlled formulations enhancing oral bioavailability by 40%.

In conclusion, Berubicin hydrochloride represents a significant therapeutic advance in neuro-oncology, with its unique chemical properties (293736-67-1) enabling both blood-brain barrier penetration and reduced cardiotoxicity. The upcoming Phase III data will determine whether these promising early results translate into meaningful clinical benefits for patients with this devastating disease.